Cas no 91725-06-3 (1,2,3,9-tetrahydro-3,8-dimethyl-2-thioxo-6H-Purin-6-one)

• Product Name: 1,2,3,9-tetrahydro-3,8-dimethyl-2-thioxo-6H-Purin-6-one
• CAS No: 91725-06-3
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 786683
• PubChem ID: 4056839
• Update Time: 2025-04-19

1,2,3,9-tetrahydro-3,8-dimethyl-2-thioxo-6H-Purin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,2,3,9-tetrahydro-3,8-dimethyl-2-thioxo-6H-Purin-6-one
• 3,8-dimethyl-2-sulfanylidene-7H-purin-6-one
• 6H-Purin-6-one, 1,2,3,7-tetrahydro-3,8-dimethyl-2-thioxo-
• AKOS024340862
• 91725-06-3
• DTXSID00398838
• 3,8-Dimethyl-2-thioxo-2,3-dihydro-1H-purin-6(7H)-one
• SCHEMBL5406879

• Inchi： 1S/C7H8N4OS/c1-3-8-4-5(9-3)11(2)7(13)10-6(4)12/h1-2H3,(H,8,9)(H,10,12,13)
• InChI Key： HYHCULJBONWPBX-UHFFFAOYSA-N
• SMILES： S=C1NC(C2=C(N=C(C)N2)N1C)=O

Computed Properties

• Exact Mass: 196.04188206g/mol
• Monoisotopic Mass: 196.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.1Ų